Cas no 1353973-73-5 (N-(2-Iodobenzyl)cyclopropanamine)

• Product Name: N-(2-Iodobenzyl)cyclopropanamine
• CAS No: 1353973-73-5
• MF: C₁₀H₁₂IN
• MW: 273.113454818726
• CID: 2158024
• Update Time: 2025-07-19

N-(2-Iodobenzyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(2-iodo-benzyl)-amine
• N-(2-Iodobenzyl)cyclopropanamine
• Cyclopropyl-(2-iodobenzyl)amine
• CEXZIEHSLZOGDX-UHFFFAOYSA-N
• AM93890

• Inchi： 1S/C10H12IN/c11-10-4-2-1-3-8(10)7-12-9-5-6-9/h1-4,9,12H,5-7H2
• InChI Key： CEXZIEHSLZOGDX-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CNC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Topological Polar Surface Area: 12

Additional information on N-(2-Iodobenzyl)cyclopropanamine

Exploring N-(2-Iodobenzyl)cyclopropanamine (CAS 1353973-73-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, N-(2-Iodobenzyl)cyclopropanamine (CAS 1353973-73-5) has emerged as a pivotal intermediate for constructing complex molecular architectures. This compound, characterized by its cyclopropylamine core and 2-iodobenzyl substituent, offers unique reactivity patterns that align with contemporary demands for drug discovery, agrochemical development, and material science. Researchers increasingly focus on its role in C–N bond formation and cross-coupling reactions, addressing key challenges in small-molecule synthesis.

The structural motif of N-(2-Iodobenzyl)cyclopropanamine combines the strain energy of a cyclopropane ring with the versatility of an aryl iodide group. This duality enables applications in palladium-catalyzed transformations, such as Buchwald-Hartwig amination or Sonogashira coupling—topics frequently searched in AI-driven retrosynthesis tools. Recent publications highlight its utility in creating biologically active compounds, particularly those targeting GPCRs (G-protein-coupled receptors), a hot topic in pharmaceutical research.

From a green chemistry perspective, the compound’s efficient synthetic routes (often via reductive amination of 2-iodobenzaldehyde with cyclopropylamine) resonate with industry demands for atom economy. Analytical techniques like HPLC purity analysis and NMR structural verification ensure its quality—a concern frequently raised in research chemical forums. Notably, its iodoarene moiety makes it valuable for radioisotope labeling studies, connecting to trending searches about PET tracer development.

Beyond medicinal applications, CAS 1353973-73-5 finds niche roles in liquid crystal formulations and organic electronics, where its rigid cyclopropane structure influences molecular packing. Patent analyses reveal growing interest in derivatives for OLED materials, tying into the booming flexible display technology market. Such interdisciplinary relevance makes it a recurring subject in SciFinder and Reaxys queries.

Handling considerations for N-(2-Iodobenzyl)cyclopropanamine emphasize standard laboratory safety protocols, with particular attention to light-sensitive iodo-compounds. Storage under argon atmosphere and avoidance of protic solvents are common best practices—details often sought in chemical handling guides. Its stability profile makes it preferable to analogous brominated precursors in many synthetic schemes.

The future trajectory of this compound intersects with several high-impact research areas: fragment-based drug design (leveraging its three-dimensionality), covalent inhibitor development (via iodoarene reactivity), and supranolecular chemistry. As machine learning accelerates molecular property prediction, compounds like CAS 1353973-73-5 gain attention for their computationally tractable yet complex features.